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Compound of Interest

Compound Name:
3,5-

Bis(trifluoromethyl)benzophenone

Cat. No.: B1329599 Get Quote

An In-depth Technical Guide to 3,5-Bis(trifluoromethyl)benzophenone

This technical guide provides a comprehensive overview of 3,5-
bis(trifluoromethyl)benzophenone, a key intermediate in pharmaceutical research and

development. It covers its chemical identity, physicochemical properties, a detailed synthesis

protocol, and its primary application in the development of neurokinin-1 (NK1) receptor

antagonists. This document is intended for researchers, scientists, and professionals in the

field of drug discovery and medicinal chemistry.

Chemical Identity and Physicochemical Properties
3,5-Bis(trifluoromethyl)benzophenone is an aromatic ketone characterized by a

benzophenone core with two trifluoromethyl groups substituted on one of the phenyl rings at

the 3 and 5 positions.

CAS Number: 21221-93-2[1]

Molecular Structure:

Molecular Formula: C₁₅H₈F₆O[1]

Molecular Weight: 318.21 g/mol [1]

IUPAC Name: (3,5-Bis(trifluoromethyl)phenyl)(phenyl)methanone
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The structural formula is provided below:

Physicochemical Data:

Quantitative data for 3,5-bis(trifluoromethyl)benzophenone is not readily available in the

literature. The table below includes data for the target compound where available,

supplemented with data from closely related structural analogs for comparative purposes.

Property Value Compound Source

CAS Number 21221-93-2

3,5-

Bis(trifluoromethyl)ben

zophenone

[1]

Molecular Formula C₁₅H₈F₆O

3,5-

Bis(trifluoromethyl)ben

zophenone

[1]

Molecular Weight 318.21 g/mol

3,5-

Bis(trifluoromethyl)ben

zophenone

[1]

Melting Point 98.0 to 102.0 °C

3,3'-

Bis(trifluoromethyl)ben

zophenone

[2]

Appearance
White to light yellow

powder/crystal

3,3'-

Bis(trifluoromethyl)ben

zophenone

[2]

IR Spectrum
Gas Phase Spectrum

Available

3,5-

Bis(trifluoromethyl)ben

zophenone

[1]

Synthesis of 3,5-Bis(trifluoromethyl)benzophenone
A direct, detailed experimental protocol for the synthesis of 3,5-
bis(trifluoromethyl)benzophenone is not explicitly documented in a single source. However,

a plausible and efficient multi-step synthesis can be constructed based on established methods
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for its precursors, primarily starting from 1,3-bis(trifluoromethyl)benzene. The overall synthetic

strategy involves the bromination of the starting material, followed by conversion to a Grignard

reagent, carboxylation to form the benzoic acid, conversion to the acyl chloride, and finally a

Friedel-Crafts acylation with benzene.

Proposed Synthetic Pathway:
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Step 1: Bromination Step 2: Grignard Formation & Carboxylation Step 3: Acyl Chloride Formation

Step 4: Friedel-Crafts Acylation

1,3-Bis(trifluoromethyl)benzene 3,5-Bis(trifluoromethyl)bromobenzene

1,3-dibromo-5,5-dimethylhydantoin,
H₂SO₄, Acetic Acid, 45°C 3,5-Bis(trifluoromethyl)phenylmagnesium bromideMg, THF 3,5-Bis(trifluoromethyl)benzoic acid

1. CO₂ (gas)
2. H₃O⁺ 3,5-Bis(trifluoromethyl)benzoyl chlorideSOCl₂ or (COCl)₂

3,5-Bis(trifluoromethyl)benzophenoneBenzene
AlCl₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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